N-(2-chlorophenyl)-1,2,3-benzothiadiazole-5-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-1,2,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C13H8ClN3OS/c14-9-3-1-2-4-10(9)15-13(18)8-5-6-12-11(7-8)16-17-19-12/h1-7H,(H,15,18)
• InChI Key: FJMOJCCSANXENX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC3=C(C=C2)SN=N3)Cl
• Molecular Formula: C13H8ClN3OS
• Molecular Weight: 289.74 g/mol

Description

N-(2-chlorophenyl)-1,2,3-benzothiadiazole-5-carboxamide is a chemical compound that belongs to the class of benzothiadiazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chlorophenyl)-1,2,3-benzothiadiazole-5-carboxamide typically involves the reaction of 2-chlorobenzoic acid with thionyl chloride to form 2-chlorobenzoyl chloride. This intermediate is then reacted with 2-aminobenzenesulfonamide under appropriate conditions to yield the desired product. The reaction conditions often include the use of solvents like dimethylformamide (DMF) and catalysts such as triethylamine .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, green chemistry approaches, such as microwave-assisted synthesis, can be employed to reduce the environmental impact .

Chemical Reactions Analysis

Types of Reactions

N-(2-chlorophenyl)-1,2,3-benzothiadiazole-5-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in ethanol or lithium aluminum hydride in tetrahydrofuran.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in dimethyl sulfoxide.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzothiadiazole derivatives.

Scientific Research Applications

N-(2-chlorophenyl)-1,2,3-benzothiadiazole-5-carboxamide has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential as an antimicrobial and antiviral agent.

Medicine: Explored for its anticancer and anti-inflammatory properties.

Industry: Utilized in the development of advanced materials and chemical sensors

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-1,2,3-benzothiadiazole-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and proteins, leading to the disruption of cellular processes. For example, it may inhibit tyrosine-protein kinases, which play a crucial role in cell signaling and proliferation .

Comparison with Similar Compounds

Similar Compounds

• 3,5-Dichloro-N-(2-chlorophenyl)benzamide
• 3,5-Dichloro-N-(4-chlorophenyl)benzamide
• 2-Chloro-N-(2-chlorophenyl)carbamoyl derivatives

Uniqueness

N-(2-chlorophenyl)-1,2,3-benzothiadiazole-5-carboxamide is unique due to its benzothiadiazole core, which imparts distinct chemical and biological properties. Compared to similar compounds, it exhibits enhanced stability and a broader spectrum of biological activities .